Cas no 1805396-30-8 (4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805396-30-8
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4868884
• Update Time: 2025-10-23

4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3ClF2N2O2/c9-4-1-3(2-12)13-6(8(14)15)5(4)7(10)11/h1,7H,(H,14,15)
• InChI Key： YTCVTWAWZZFUCT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2
• Topological Polar Surface Area: 74

Additional information on 4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805396-30-8)

4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805396-30-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent at the 4-position and a carboxylic acid moiety at the 2-position, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for fluorinated pyridines like 4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. The compound’s difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and membrane permeability, critical factors in drug design.

The agrochemical industry also values 4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid for its potential in developing next-generation pesticides and herbicides. With growing global concerns about sustainable agriculture and resistance management, this compound’s ability to act as a precursor for novel crop protection agents aligns with industry trends. Its cyano and chloro substituents contribute to its reactivity, enabling the synthesis of derivatives with tailored biological activities.

From a synthetic chemistry perspective, CAS No. 1805396-30-8 is a valuable intermediate for cross-coupling reactions and nucleophilic substitutions. Its carboxylic acid functionality allows for further derivatization, such as amidation or esterification, expanding its utility in medicinal chemistry. Recent publications highlight its use in constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs. This underscores its relevance in modern drug discovery pipelines.

Environmental and regulatory compliance are also critical considerations for 4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid. As industries prioritize green chemistry principles, researchers are exploring eco-friendly synthesis routes for this compound. Its stability under various pH conditions and compatibility with biocatalysts make it a candidate for sustainable manufacturing processes. These attributes resonate with the increasing focus on ESG (Environmental, Social, and Governance) metrics in chemical production.

In summary, 4-Chloro-6-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805396-30-8) is a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural features and reactivity profile position it as a cornerstone in the development of next-generation therapeutics and crop solutions. As research continues to uncover new applications, this compound is poised to remain a focal point in industrial and academic laboratories worldwide.